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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the phase transformations

of cobalt(II) chloride hexahydrate and cobalt(II) nitrate hexahydrate. The document details the

stepwise dehydration processes, associated thermal events, and structural changes. It is

designed to be a valuable resource for professionals in research, science, and drug

development who work with or encounter these compounds.

Phase Transformation of Cobalt(II) Chloride
Hexahydrate (CoCl₂·6H₂O)
Cobalt(II) chloride hexahydrate is a well-known inorganic compound that exhibits a distinct

color change upon dehydration, making it a common indicator for water. The hydrated form is

pink, while the anhydrous form is blue.[1][2] The phase transformation from the hexahydrate to

the anhydrous salt occurs through a series of dehydration steps, each characterized by specific

temperature ranges and mass losses.

The thermal decomposition of cobalt(II) chloride hexahydrate generally proceeds through the

formation of a dihydrate and a monohydrate intermediate before becoming completely

anhydrous.[2] The overall dehydration process can be summarized by the following reaction:

CoCl₂·6H₂O(s) → CoCl₂(s) + 6H₂O(g)[1]
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Quantitative Data
The following table summarizes the quantitative data obtained from thermogravimetric analysis

(TGA) and differential scanning calorimetry (DSC) studies on the dehydration of cobalt(II)

chloride hexahydrate.

Dehydratio
n Step

Temperatur
e Range
(°C)

Peak
Temperatur
e (°C)

Mass Loss
(Experiment
al, %)

Mass Loss
(Theoretical
, %)

Enthalpy
Change
(ΔH,
kJ/mol)

CoCl₂·6H₂O

→

CoCl₂·2H₂O

+ 4H₂O

31.2 - 128.5 71.5, 120.3 28.1 30.28 81.5

CoCl₂·2H₂O

→ CoCl₂·H₂O

+ H₂O

- 158.7 - 7.57 19.8

CoCl₂·H₂O →

CoCl₂ + H₂O
- 189.5 - 7.57 98.1

Overall:

CoCl₂·6H₂O

→ CoCl₂ +

6H₂O

31.2 - 202.5 - 45.2 45.42 -

Note: Temperature ranges and peak temperatures can vary depending on experimental

conditions such as heating rate and atmosphere. The enthalpy values are for the loss of 4, 1,

and 1 mole of water, respectively.[3][4]

Experimental Protocols
The following are detailed methodologies for the key experiments used to study the phase

transformation of cobalt(II) chloride hexahydrate.

Objective: To determine the temperature and mass loss associated with the dehydration steps

and to measure the enthalpy changes of these transitions.
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Methodology:

Sample Preparation: A sample of cobalt(II) chloride hexahydrate (typically 10-15 mg) is

accurately weighed and placed in an open α-alumina or aluminum crucible.[4]

Instrument Setup:

Instrument: A simultaneous TGA/DSC instrument (e.g., STA 499 F3, Netzsch; Mettler-

Toledo DSC1) is used.

Atmosphere: The experiment is typically conducted under a dynamic dry air or nitrogen

atmosphere with a flow rate of 50-70 mL/min.[4]

Temperature Program: The sample is heated from ambient temperature (e.g., 30°C) to a

final temperature (e.g., 300°C or higher) at a constant heating rate, typically 10°C/min.[4]

Data Analysis:

The TGA curve is analyzed to determine the onset and end temperatures of each mass

loss step. The percentage mass loss for each step is calculated and compared with the

theoretical values to identify the stoichiometry of the dehydration.

The DSC or DTA curve is used to identify the endothermic peaks corresponding to the

dehydration events. The peak temperatures are recorded, and the area under each peak

is integrated to determine the enthalpy change (ΔH) of the transition.

Objective: To identify the crystal structure of the initial, intermediate, and final products of the

dehydration process.

Methodology:

Sample Preparation: A fine powder of the cobalt(II) chloride hydrate at a specific phase

(hexahydrate, dihydrate, or anhydrous) is prepared. The sample is mounted on a sample

holder, ensuring a flat and densely packed surface.

Instrument Setup:
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Instrument: A powder X-ray diffractometer (e.g., Rigaku D-max C III) with a Cu Kα

radiation source (λ = 1.5418 Å) is used.[5]

Operating Conditions: The instrument is typically operated at 40 kV and 20-30 mA.[5][6]

Scan Parameters: Data is collected over a 2θ range of 10° to 80° with a step size of 0.02°

and a scanning speed of 0.5°/min.[6]

Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns

from databases (e.g., JCPDS 80-1559 for CoCl₂·6H₂O) to confirm the identity and crystal

structure of the phase.[5]

Visualization of Experimental Workflow
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Sample Preparation
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- Heating Rate: 10°C/min
- Temp Range: 30-300°C

Run Experiment
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Caption: Workflow for TGA/DSC analysis of CoCl₂·6H₂O.
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Phase Transformation of Cobalt(II) Nitrate
Hexahydrate (Co(NO₃)₂·6H₂O)
Cobalt(II) nitrate hexahydrate is a red-brown deliquescent salt that undergoes a more complex

thermal decomposition compared to its chloride counterpart.[7] The dehydration process

involves the formation of several lower hydrates before the anhydrous salt is formed, which

then decomposes into cobalt oxides.

The dehydration of cobalt(II) nitrate hexahydrate begins at temperatures as low as 35°C and

proceeds through tetrahydrate, dihydrate, and monohydrate intermediates.[8] Above 55°C, the

hexahydrate converts to the trihydrate.[7]

Quantitative Data
The thermal decomposition of cobalt(II) nitrate hexahydrate is a multi-step process. The

following table summarizes the key thermal events observed in a TG-DTA analysis conducted

in air at a heating rate of 10°C/min.

Process
Temperature Range
(°C)

Peak Temperature
(°C)

Description

Dehydration (Step 1) Ambient - 100 ~75

Loss of water to form

lower hydrates (e.g.,

tetrahydrate).

Dehydration (Step 2) 100 - 180 ~150

Further loss of water,

with monohydrate as

an intermediate.

Decomposition to

Oxide
> 180 ~250

Decomposition of the

anhydrous salt to form

cobalt oxides (e.g.,

Co₃O₄).

Note: The dehydration steps are often overlapping, making it challenging to assign distinct

mass losses to each intermediate hydrate from a dynamic TGA curve.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://en.wikipedia.org/wiki/Cobalt(II)_nitrate
https://www.researchgate.net/publication/245208712_Thermal_decomposition_of_cobalt_nitrato_compounds_Preparation_of_anhydrous_cobaltIInitrate_and_its_characterisation_by_Infrared_and_Raman_spectra
https://en.wikipedia.org/wiki/Cobalt(II)_nitrate
https://www.researchgate.net/publication/245208712_Thermal_decomposition_of_cobalt_nitrato_compounds_Preparation_of_anhydrous_cobaltIInitrate_and_its_characterisation_by_Infrared_and_Raman_spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8597605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The experimental methodologies for studying the phase transformation of cobalt(II) nitrate

hexahydrate are similar to those used for cobalt(II) chloride hexahydrate.

Objective: To investigate the thermal stability and decomposition pathway of cobalt(II) nitrate

hexahydrate.

Methodology:

Sample Preparation: A precisely weighed sample of Co(NO₃)₂·6H₂O is placed in an

appropriate crucible (e.g., alumina).

Instrument Setup:

Instrument: A simultaneous TGA/DTA or TGA/DSC instrument.

Atmosphere: The experiment is typically performed in a controlled atmosphere, such as

flowing air or nitrogen, at a defined flow rate.

Temperature Program: A linear heating rate, for example, 10°C/min, is applied from room

temperature up to a temperature sufficient to ensure complete decomposition (e.g.,

600°C).[3]

Data Analysis: The TGA curve is analyzed to determine the temperature ranges of

dehydration and decomposition, along with the corresponding mass losses. The DTA curve

helps to identify the endothermic and exothermic events associated with these

transformations.

Objective: To characterize the crystalline phases formed at different stages of the thermal

decomposition.

Methodology:

Sample Preparation: Samples are prepared by heating cobalt(II) nitrate hexahydrate to

specific temperatures corresponding to the formation of intermediate hydrates or the final

oxide product, followed by rapid cooling. The resulting powder is then mounted for XRD

analysis.
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Instrument Setup and Data Analysis: The procedure is analogous to that described for

cobalt(II) chloride hydrates, involving the use of a powder X-ray diffractometer and

comparison of the obtained patterns with standard reference data.

Visualization of Logical Relationships
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Caption: Thermal decomposition pathway of Co(NO₃)₂·6H₂O.

Conclusion
The phase transformations of cobalt(II) hydrates, specifically the chloride and nitrate

hexahydrates, are well-defined processes that can be effectively studied using thermal analysis

techniques such as TGA and DSC, in conjunction with structural analysis by XRD.

Understanding these transformations is crucial for applications where these compounds are

used, including in catalysis, as humidity indicators, and in the synthesis of other cobalt-

containing materials. The data and protocols presented in this guide provide a solid foundation

for researchers and scientists working with these materials, enabling them to better control and

utilize their properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. COBALT CHLORIDE - Molecule of the Month June 2016 - HTML-only version
[chm.bris.ac.uk]

3. researchgate.net [researchgate.net]

4. scielo.br [scielo.br]

5. US20180016156A1 - Production of crystallized cobalt (ii) chloride hexahydrate - Google
Patents [patents.google.com]

6. researchgate.net [researchgate.net]

7. Cobalt(II) nitrate - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to the Phase Transformation Studies
of Cobalt(II) Hydrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8597605#phase-transformation-studies-of-cobalt-ii-
hydrate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8597605?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/250463966_Kinetics_of_Thermal_Dehydration_and_Decomposition_of_Hydrated_Chlorides_of_Some_3d_Transition_Metals_Mn-Cu_Series_Part_5_Dehydration_and_Decomposition_of_CuCl22H2O
https://www.chm.bris.ac.uk/motm/cobalt-chloride/cobalt-chlorideh.htm
https://www.chm.bris.ac.uk/motm/cobalt-chloride/cobalt-chlorideh.htm
https://www.researchgate.net/figure/Thermal-decomposition-of-CoNO326H2O-in-air-with-a-heating-rate-of-10-Cmin-a_fig6_381451245
https://www.scielo.br/j/qn/a/rH7MHGmhy9TMtWcVrJGpyNB/?lang=en
https://patents.google.com/patent/US20180016156A1/en
https://patents.google.com/patent/US20180016156A1/en
https://www.researchgate.net/figure/Selected-powder-X-ray-diffraction-patterns-of-CoCl-26H2O-ligands-and-their_fig4_264773022
https://en.wikipedia.org/wiki/Cobalt(II)_nitrate
https://www.researchgate.net/publication/245208712_Thermal_decomposition_of_cobalt_nitrato_compounds_Preparation_of_anhydrous_cobaltIInitrate_and_its_characterisation_by_Infrared_and_Raman_spectra
https://www.benchchem.com/product/b8597605#phase-transformation-studies-of-cobalt-ii-hydrate
https://www.benchchem.com/product/b8597605#phase-transformation-studies-of-cobalt-ii-hydrate
https://www.benchchem.com/product/b8597605#phase-transformation-studies-of-cobalt-ii-hydrate
https://www.benchchem.com/product/b8597605#phase-transformation-studies-of-cobalt-ii-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8597605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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